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Compound of Interest

Compound Name: 2-Dodecyl-1,3-benzothiazole

Cat. No.: B15160653

An In-Depth Technical Guide to 2-Dodecyl-1,3-benzothiazole

This technical guide provides a comprehensive overview of 2-dodecyl-1,3-benzothiazole, a
long-chain alkyl derivative of the benzothiazole heterocyclic system. This document is intended
for researchers, scientists, and professionals in drug development and material science who
are interested in the synthesis, properties, and potential applications of this compound.

Chemical Identity and Properties

While a specific CAS (Chemical Abstracts Service) number for 2-dodecyl-1,3-benzothiazole is
not readily available in public chemical databases, its molecular structure and formula can be
definitively established. The compound consists of a benzothiazole core substituted at the 2-
position with a dodecyl group.

Table 1: Physicochemical Properties of 2-Dodecyl-1,3-benzothiazole
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Property Value Source/Method
Molecular Formula C19H20NS Calculated
Molecular Weight 303.51 g/mol Calculated
] ) o Inferred from similar
Appearance Waxy solid or viscous liquid
compounds
Based on the melting point of
] ] Estimated to be in the range of  2-(benzothiazol-2-ylthio)-N-
Melting Point .
40-50 °C dodecylacetamide (43-45 °C)
[1]
Estimated based on the boiling
- ) > 200 °C (at atmospheric point of the parent
Boiling Point )
pressure) benzothiazole (227-228 °C)
and the added alkyl chain[2]
Insoluble in water; soluble in General solubility
Solubility organic solvents like ethanol, characteristics of long-chain

acetone, and hydrocarbons.

alkylated heterocycles

Synthesis of 2-Dodecyl-1,3-benzothiazole

The synthesis of 2-alkyl-substituted benzothiazoles is well-documented in the scientific

literature. A common and efficient method involves the condensation reaction between 2-

aminothiophenol and a corresponding carboxylic acid or aldehyde.[3] For the synthesis of 2-

dodecyl-1,3-benzothiazole, dodecanoic acid would be the appropriate starting material.

General Experimental Protocol: Condensation of 2-
Aminothiophenol with Dodecanoic Acid

This protocol is a generalized procedure based on established methods for the synthesis of 2-
substituted benzothiazoles.[3]

Materials:

e 2-Aminothiophenol
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Dodecanoic acid

Methanesulfonic acid

Silica gel

Dichloromethane (or another suitable solvent)
Sodium bicarbonate solution (saturated)
Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and hotplate

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 2-aminothiophenol (1 equivalent) and dodecanoic acid (1.1
equivalents).

Catalyst Addition: To this mixture, add a heterogeneous catalyst of methanesulfonic acid
supported on silica gel.[3]

Reaction Conditions: The reaction mixture is heated to a temperature of 100-120 °C with
vigorous stirring. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

Workup: Upon completion of the reaction, the mixture is cooled to room temperature and
diluted with dichloromethane. The solid catalyst is removed by filtration.

Purification: The organic filtrate is washed with a saturated sodium bicarbonate solution to
neutralize any remaining acid, followed by a wash with brine. The organic layer is then dried
over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced
pressure using a rotary evaporator.
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« Final Product: The resulting crude product can be further purified by column chromatography
on silica gel to yield pure 2-dodecyl-1,3-benzothiazole.

Starting Materials

2-Aminothiophenol Dodecanoic Acid

Reaction

Methanesulfonic Acid/
Silica Gel

(Heating and Stirringj

Workup & Purification

Cooling & Dilution

Filtration

Washing

Drying & Evaporation

Column Chromatography

2-Dodecyl-1,3-benzothiazole
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Synthetic Workflow for 2-Dodecyl-1,3-benzothiazole

Potential Applications

Benzothiazole derivatives are known for a wide range of industrial and pharmaceutical
applications.[4] The presence of the long dodecyl chain in 2-dodecyl-1,3-benzothiazole
suggests its utility in applications where surface activity and hydrophobicity are important.

Corrosion Inhibition

Long-chain alkylated heterocyclic compounds are often effective corrosion inhibitors for various
metals and alloys, particularly in acidic environments. The benzothiazole moiety can adsorb
onto the metal surface through the nitrogen and sulfur heteroatoms, forming a protective film.
The hydrophobic dodecyl chain then acts as a barrier, repelling corrosive agueous species.

Corrosion Inhibition Mechanism

2-Dodecyl-1,3-benzothiazole
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Logical Diagram of Corrosion Inhibition

Lubricant Additives

The long alkyl chain and the polar benzothiazole head group give 2-dodecyl-1,3-
benzothiazole amphiphilic properties, making it a candidate for use as a lubricant additive.
Such molecules can form boundary films on metal surfaces, reducing friction and wear under
high-pressure conditions. Additionally, benzothiazole derivatives have been investigated as
antioxidants in lubricating oils, preventing oxidative degradation at high temperatures.[1]

Signaling Pathways and Mechanisms of Action

Currently, there is no specific information available in the scientific literature regarding the
biological activity or interaction of 2-dodecyl-1,3-benzothiazole with specific signaling
pathways. The primary areas of research for benzothiazole derivatives with long alkyl chains
are in material science and industrial applications rather than pharmacology.

Conclusion

2-Dodecyl-1,3-benzothiazole is a molecule of interest due to its structural features that
suggest potential applications as a corrosion inhibitor and lubricant additive. While specific
physicochemical data and a dedicated CAS number are not widely reported, its synthesis can
be readily achieved through established methods for 2-alkyl-benzothiazoles. Further research
into the physical and performance characteristics of this compound is warranted to fully explore
its utility in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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